Cas no 5112-23-2 (1,2-Propanediol,3-(2,4,6-trichlorophenoxy)-)

1,2-Propanediol,3-(2,4,6-trichlorophenoxy)- structure
5112-23-2 structure
Product Name:1,2-Propanediol,3-(2,4,6-trichlorophenoxy)-
CAS No:5112-23-2
MF:C9H9Cl3O3
MW:271.524960279465
CID:371861
PubChem ID:107371
Update Time:2025-04-19

1,2-Propanediol,3-(2,4,6-trichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(2,4,6-trichlorophenoxy)-
    • 3-(2,4,6-trichlorophenoxy)propane-1,2-diol
    • 3-(2,4,6-Trichlorophenoxy)-1,2-propanediol
    • 5112-23-2
    • DTXSID80965401
    • AKOS021168203
    • EINECS 225-840-7
    • NCI60_012185
    • NS00045391
    • 1,2-Propanediol, 3-(2,4,6-trichlorophenoxy)-
    • CHEMBL1998961
    • NSC636793
    • NSC-636793
    • Inchi: 1S/C9H9Cl3O3/c10-5-1-7(11)9(8(12)2-5)15-4-6(14)3-13/h1-2,6,13-14H,3-4H2
    • InChI Key: UEYYGXZIKYKIMT-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1OCC(CO)O)Cl)Cl

Computed Properties

  • Exact Mass: 269.96187
  • Monoisotopic Mass: 269.961727
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7
  • XLogP3: 2.5

Experimental Properties

  • Density: 1.528
  • Boiling Point: 423°C at 760 mmHg
  • Flash Point: 209.6°C
  • Refractive Index: 1.589
  • PSA: 49.69
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